Cas no 1861553-16-3 (4-(2-Fluoro-3-methylphenyl)butan-1-amine)

• Product Name: 4-(2-Fluoro-3-methylphenyl)butan-1-amine
• CAS No: 1861553-16-3
• Molecular Formula: C₁₁H₁₆FN
• Molecular Weight: 181.249846458435
• CID: 6232743
• PubChem ID: 90212374

4-(2-Fluoro-3-methylphenyl)butan-1-amine Properties

Names and Identifiers

• SCHEMBL15787168
• EN300-1998051
• 4-(2-fluoro-3-methylphenyl)butan-1-amine
• 1861553-16-3

• InChIKey： QUHITBXDQFQFPJ-UHFFFAOYSA-N
• Inchi： 1S/C11H16FN/c1-9-5-4-7-10(11(9)12)6-2-3-8-13/h4-5,7H,2-3,6,8,13H2,1H3
• SMILES： FC1C(C)=CC=CC=1CCCCN

Computed Properties

• Exact Mass: 181.126677677g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 181.126677677g/mol
• Heavy Atom Count: 13
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines